Cas no 105734-74-5 (Carbamic acid,(5-methyl-1,2-benzisothiazol-3-yl)-, ethyl ester (9CI))
105734-74-5 structure
Product Name:Carbamic acid,(5-methyl-1,2-benzisothiazol-3-yl)-, ethyl ester (9CI)
CAS No:105734-74-5
MF:C11H12N2O2S
MW:236.290181159973
CID:156816
PubChem ID:184560
Update Time:2025-04-19
Carbamic acid,(5-methyl-1,2-benzisothiazol-3-yl)-, ethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid,(5-methyl-1,2-benzisothiazol-3-yl)-, ethyl ester (9CI)
- DTXSID10909696
- 105734-74-5
- Ethyl N-(5-methyl-1,2-benzothiazol-3-yl)carbamate
- Ethyl (5-methyl-1,2-benzothiazol-3(2H)-ylidene)carbamate
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- Inchi: 1S/C11H12N2O2S/c1-3-15-11(14)12-10-8-6-7(2)4-5-9(8)16-13-10/h4-6H,3H2,1-2H3,(H,12,13,14)
- InChI Key: VVLSLOVNJLBPKS-UHFFFAOYSA-N
- SMILES: S1C2C=CC(C)=CC=2C(=N1)NC(=O)OCC
Computed Properties
- Exact Mass: 236.06206
- Monoisotopic Mass: 236.06194880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 79.5Ų
Experimental Properties
- PSA: 51.22
Carbamic acid,(5-methyl-1,2-benzisothiazol-3-yl)-, ethyl ester (9CI) Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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